![molecular formula C22H19NO8S B7433264 Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate](/img/structure/B7433264.png)
Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate
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Overview
Description
Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate, also known as EPN, is a chemical compound that has been widely used in scientific research. EPN belongs to the group of organophosphorus compounds, which are widely used in agriculture as insecticides. However, EPN has been found to have potential applications in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate involves the inhibition of acetylcholinesterase, which leads to an accumulation of acetylcholine in the synaptic cleft. This results in overstimulation of the nervous system, leading to symptoms such as convulsions and paralysis.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to affect the activity of enzymes involved in the metabolism of drugs and other xenobiotics. This compound has also been shown to affect the levels of neurotransmitters in the brain, leading to changes in behavior and cognitive function.
Advantages and Limitations for Lab Experiments
Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has several advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful in the study of the nervous system. It is also relatively stable and easy to handle. However, this compound has some limitations. It is toxic and can be hazardous if not handled properly. It is also relatively expensive compared to other inhibitors of acetylcholinesterase.
Future Directions
There are several future directions for research involving Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate. One potential application is in the development of new drugs that target acetylcholinesterase. This compound could also be used in the study of the nervous system and the development of new treatments for neurological disorders. Additionally, this compound could be used in the development of new insecticides that are less toxic and more environmentally friendly than current options.
Synthesis Methods
The synthesis of Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate involves the reaction of ethyl 2-methyl-3-nitro-5-sulfonylbenzoate with 3-phenoxyphenol. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
Ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate has been widely used in scientific research due to its ability to inhibit acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. This property has made this compound useful in the study of the nervous system and the development of new drugs that target acetylcholinesterase.
properties
IUPAC Name |
ethyl 2-methyl-3-nitro-5-(3-phenoxyphenoxy)sulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO8S/c1-3-29-22(24)20-13-19(14-21(15(20)2)23(25)26)32(27,28)31-18-11-7-10-17(12-18)30-16-8-5-4-6-9-16/h4-14H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXTSHEYEVMJRGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC(=C1)S(=O)(=O)OC2=CC=CC(=C2)OC3=CC=CC=C3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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